Cas no 477500-66-6 (ethyl 3-(3-fluorobenzamido)-1-benzofuran-2-carboxylate)

Ethyl 3-(3-fluorobenzamido)-1-benzofuran-2-carboxylate is a fluorinated benzofuran derivative with potential applications in medicinal chemistry and pharmaceutical research. The compound features a benzofuran core substituted with a 3-fluorobenzamido group at the 3-position and an ethyl ester at the 2-position, offering versatility for further functionalization. The fluorine atom enhances metabolic stability and binding affinity, making it a valuable intermediate in drug discovery. Its well-defined structure and synthetic accessibility support its use in developing bioactive molecules, particularly in targeting enzyme inhibition or receptor modulation. The ethyl ester group also provides a convenient handle for hydrolysis or transesterification reactions, facilitating downstream derivatization.
ethyl 3-(3-fluorobenzamido)-1-benzofuran-2-carboxylate structure
477500-66-6 structure
Product Name:ethyl 3-(3-fluorobenzamido)-1-benzofuran-2-carboxylate
CAS No:477500-66-6
MF:C18H14FNO4
MW:327.306468486786
CID:6072124
PubChem ID:4569687
Update Time:2025-08-02

ethyl 3-(3-fluorobenzamido)-1-benzofuran-2-carboxylate Chemical and Physical Properties

Names and Identifiers

    • ethyl 3-(3-fluorobenzamido)-1-benzofuran-2-carboxylate
    • 2-Benzofurancarboxylic acid, 3-[(3-fluorobenzoyl)amino]-, ethyl ester
    • 477500-66-6
    • AB00671720-01
    • SR-01000133588-1
    • ethyl 3-[(3-fluorobenzoyl)amino]-1-benzofuran-2-carboxylate
    • F0666-1546
    • SR-01000133588
    • AKOS024594548
    • Oprea1_855062
    • ethyl 3-(3-fluorobenzamido)benzofuran-2-carboxylate
    • Inchi: 1S/C18H14FNO4/c1-2-23-18(22)16-15(13-8-3-4-9-14(13)24-16)20-17(21)11-6-5-7-12(19)10-11/h3-10H,2H2,1H3,(H,20,21)
    • InChI Key: QZUFZGKEBRQBRS-UHFFFAOYSA-N
    • SMILES: O1C2=CC=CC=C2C(NC(=O)C2=CC=CC(F)=C2)=C1C(OCC)=O

Computed Properties

  • Exact Mass: 327.09068609g/mol
  • Monoisotopic Mass: 327.09068609g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 24
  • Rotatable Bond Count: 5
  • Complexity: 472
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.4
  • Topological Polar Surface Area: 68.5Ų

Experimental Properties

  • Density: 1.342±0.06 g/cm3(Predicted)
  • Boiling Point: 400.6±40.0 °C(Predicted)
  • pka: 11.31±0.43(Predicted)

ethyl 3-(3-fluorobenzamido)-1-benzofuran-2-carboxylate Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Life Chemicals
F0666-1546-2μmol
ethyl 3-(3-fluorobenzamido)-1-benzofuran-2-carboxylate
477500-66-6 90%+
2μl
$57.0 2023-05-17
Life Chemicals
F0666-1546-5μmol
ethyl 3-(3-fluorobenzamido)-1-benzofuran-2-carboxylate
477500-66-6 90%+
5μl
$63.0 2023-05-17
Life Chemicals
F0666-1546-10μmol
ethyl 3-(3-fluorobenzamido)-1-benzofuran-2-carboxylate
477500-66-6 90%+
10μl
$69.0 2023-05-17
Life Chemicals
F0666-1546-20μmol
ethyl 3-(3-fluorobenzamido)-1-benzofuran-2-carboxylate
477500-66-6 90%+
20μl
$79.0 2023-05-17
Life Chemicals
F0666-1546-1mg
ethyl 3-(3-fluorobenzamido)-1-benzofuran-2-carboxylate
477500-66-6 90%+
1mg
$54.0 2023-05-17
Life Chemicals
F0666-1546-2mg
ethyl 3-(3-fluorobenzamido)-1-benzofuran-2-carboxylate
477500-66-6 90%+
2mg
$59.0 2023-05-17
Life Chemicals
F0666-1546-3mg
ethyl 3-(3-fluorobenzamido)-1-benzofuran-2-carboxylate
477500-66-6 90%+
3mg
$63.0 2023-05-17
Life Chemicals
F0666-1546-4mg
ethyl 3-(3-fluorobenzamido)-1-benzofuran-2-carboxylate
477500-66-6 90%+
4mg
$66.0 2023-05-17
Life Chemicals
F0666-1546-5mg
ethyl 3-(3-fluorobenzamido)-1-benzofuran-2-carboxylate
477500-66-6 90%+
5mg
$69.0 2023-05-17
Life Chemicals
F0666-1546-10mg
ethyl 3-(3-fluorobenzamido)-1-benzofuran-2-carboxylate
477500-66-6 90%+
10mg
$79.0 2023-05-17

ethyl 3-(3-fluorobenzamido)-1-benzofuran-2-carboxylate Related Literature

Additional information on ethyl 3-(3-fluorobenzamido)-1-benzofuran-2-carboxylate

Recent Advances in the Study of Ethyl 3-(3-fluorobenzamido)-1-benzofuran-2-carboxylate (CAS: 477500-66-6)

Ethyl 3-(3-fluorobenzamido)-1-benzofuran-2-carboxylate (CAS: 477500-66-6) is a synthetic compound that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. Recent studies have focused on its structural properties, biological activity, and potential as a lead compound for drug development. This research brief aims to summarize the latest findings related to this compound, providing insights into its mechanism of action, pharmacological effects, and future research directions.

The compound belongs to the benzofuran class, which is known for its diverse biological activities, including anti-inflammatory, antimicrobial, and anticancer properties. The presence of the fluorobenzamido moiety in ethyl 3-(3-fluorobenzamido)-1-benzofuran-2-carboxylate enhances its binding affinity to specific biological targets, making it a promising candidate for further investigation. Recent studies have explored its interactions with various enzymes and receptors, shedding light on its potential applications in treating diseases such as cancer and neurodegenerative disorders.

One of the key findings from recent research is the compound's ability to inhibit specific kinase enzymes involved in cell proliferation and survival. In vitro studies have demonstrated its efficacy in suppressing the growth of cancer cell lines, particularly those associated with breast and lung cancers. Additionally, molecular docking studies have revealed that the compound exhibits high binding affinity to the active sites of these kinases, suggesting a potential mechanism for its anticancer activity. These findings highlight the compound's potential as a novel therapeutic agent for targeted cancer therapy.

Further investigations have also explored the compound's pharmacokinetic properties, including its absorption, distribution, metabolism, and excretion (ADME) profiles. Preliminary data indicate that ethyl 3-(3-fluorobenzamido)-1-benzofuran-2-carboxylate exhibits favorable bioavailability and metabolic stability, which are critical factors for its development as a drug candidate. However, additional in vivo studies are required to fully assess its safety and efficacy in animal models and, ultimately, in humans.

In conclusion, ethyl 3-(3-fluorobenzamido)-1-benzofuran-2-carboxylate (CAS: 477500-66-6) represents a promising compound with significant potential in medicinal chemistry. Its unique structural features and biological activities make it a valuable subject for further research, particularly in the development of novel therapeutics for cancer and other diseases. Future studies should focus on optimizing its pharmacological properties, exploring its therapeutic potential in various disease models, and advancing it through preclinical and clinical development stages.

Recommended suppliers
Zhengzhou Baoyu Pharmaceutical Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhengzhou Baoyu Pharmaceutical Co., Ltd.
Hunan Well Medicine Synthesis Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hunan Well Medicine Synthesis Technology Co., Ltd.
Shanghai Joy Biotech Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Joy Biotech Ltd
Nanjing jingzhu bio-technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nanjing jingzhu bio-technology Co., Ltd.
Suzhou Genelee Bio-Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Suzhou Genelee Bio-Technology Co., Ltd.